Cas no 518990-09-5 (1H-Pyrazole-3-methanol, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 1H-Pyrazole-3-methanol, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 518990-09-5
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 361146
• PubChem ID: 22477717
• Update Time: 2025-04-19

1H-Pyrazole-3-methanol, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 4-nitro-1-(tetrahydro-2H-pyran-2-yl)-
• [4-nitro-1-(oxan-2-yl)pyrazol-3-yl]methanol
• (4-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)methanol
• XBCXQLLVGDXVAZ-UHFFFAOYSA-N
• SCHEMBL5578038
• [4-nitro-1-(tetrahydro-pyran-2-yl)-1H-pyrazol-3-yl]-methanol
• [4-Nitro-1-(oxan-2-yl)-1H-pyrazol-3-yl]methanol
• (4-Nitro-1-tetrahydropyran-2-yl-pyrazol-3-yl)methanol
• A1-34474
• DTXSID50625969
• 518990-09-5

• Inchi： 1S/C9H13N3O4/c13-6-7-8(12(14)15)5-11(10-7)9-3-1-2-4-16-9/h5,9,13H,1-4,6H2
• InChI Key： XBCXQLLVGDXVAZ-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C=C(C(CO)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.09069
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 90.42